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Abstract
SPR206 acetate is a novel, next-generation polymyxin antibiotic currently in clinical

development for the treatment of multi-drug resistant (MDR) Gram-negative bacterial infections.

As a polymyxin analog, SPR206 acetate is designed to offer a safer alternative to older

polymyxins, such as colistin and polymyxin B, which are associated with significant

nephrotoxicity. Preclinical and early-phase clinical studies have demonstrated its potent in vitro

activity against a wide range of challenging Gram-negative pathogens and a favorable safety

profile. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, mechanism of action, and in vitro activity of SPR206 acetate,

along with detailed experimental methodologies for its evaluation.

Chemical Structure and Physicochemical Properties
SPR206 is a synthetic lipopeptide and a derivative of polymyxin B. The acetate salt form

enhances its pharmaceutical properties.

Chemical Structure of SPR206
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Chemical Structure of SPR206
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Mechanism of Action of SPR206
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Workflow for Broth Microdilution MIC Assay
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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